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Compound of Interest

Compound Name: Ovral

Cat. No.: B607380

For Immediate Implementation by Laboratory and Research Professionals

The responsible disposal of pharmaceutical products is a critical component of laboratory
safety and environmental stewardship. This document provides essential guidance on the
proper disposal of Ovral™ (norgestrel and ethinyl estradiol), a combination oral contraceptive.
Adherence to these procedures is mandatory to prevent environmental contamination and
ensure the safety of personnel.

Ovral™, a synthetic hormonal contraceptive, contains active pharmaceutical ingredients (APIs)
that can have adverse effects on aquatic ecosystems and wildlife if not disposed of correctly.
The procedures outlined below are aligned with guidelines from the U.S. Food and Drug
Administration (FDA) and the Environmental Protection Agency (EPA).

Recommended Disposal Methods

The primary and most recommended method for disposing of unused or expired Ovral™ is
through a designated drug take-back program. These programs ensure that pharmaceuticals
are disposed of in a secure and environmentally sound manner. If a take-back program is not
accessible, household trash disposal is a secondary option, provided specific precautionary
steps are followed.
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Disposal Method

Key Features

Environmental Protection

Drug Take-Back Programs

Preferred Method. Ensures
permanent and safe disposal
through incineration or other

controlled methods.

High. Prevents the entry of
active pharmaceutical
ingredients into the water

supply and ecosystems.

Mail-Back Programs

Convenient option where
available. Envelopes are
provided for mailing unused
medications to a designated

disposal facility.[1][2]

High. Similar to take-back
programs, this method ensures

controlled and safe disposal.

Household Trash Disposal

Secondary option. Requires
specific steps to render the
medication undesirable and
prevent accidental ingestion or

environmental leakage.[1][2][3]

Moderate. Reduces the risk of
direct contamination but is less
secure than take-back

programs.

Experimental Protocols for Disposal

Protocol 1: Drug Take-Back Program Utilization

e Locate a Program: Identify a local drug take-back program. The U.S. Drug Enforcement

Administration (DEA) sponsors National Prescription Drug Take-Back Days and provides a

list of authorized collection sites.[4][5][6] Many pharmacies and law enforcement agencies

also offer year-round collection boxes.[4]

o Packaging: Keep the Ovral™ tablets in their original packaging if possible. Personal

information on the packaging should be removed or blacked out to protect privacy.[1][3]

o Transport: Transport the medication to the designated collection site.

» Deposit: Deposit the medication into the collection receptacle as instructed.

Protocol 2: Household Trash Disposal
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This protocol should only be followed if a drug take-back program is not readily available.[1][2]

[3]

» Removal from Packaging: Do not crush the tablets.[2] Remove the Ovral™ tablets from their
original container.

e Mixing: Mix the tablets with an unpalatable substance to discourage accidental ingestion by
humans or animals.[1][2][3] Examples of suitable materials include:

o Used coffee grounds
o Dirt
o Cat litter

o Containment: Place the mixture into a sealable container, such as a plastic bag or an empty
container with a lid, to prevent the medication from leaking.[1][2][3]

o Disposal: Place the sealed container in the household trash.

o Packaging Disposal: Before disposing of the empty Ovral™ packaging, scratch out all
personal information to maintain privacy.[1][3]

Important Safety Note: Ovral™ is not on the FDA's "flush list."[7] Do not flush Ovral™ down
the toilet or drain. Flushed medications can contaminate water supplies, as wastewater
treatment facilities are not typically designed to remove such compounds.[8]

Visualizing Disposal and Environmental Pathways

To further clarify the proper disposal procedures and the potential environmental consequences
of improper disposal, the following diagrams are provided.
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Ovral™ Disposal Decision Workflow
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Caption: Decision workflow for the proper disposal of Ovral™.
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Caption: Potential environmental pathways of improperly disposed pharmaceuticals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Our Environment: Proper Disposal
Procedures for Ovral™]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607380#ovral-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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